Cas no 1261945-21-4 (4-(3-Hydroxypyridin-2-yl)thiophene-2-carboxylic acid)

• Product Name: 4-(3-Hydroxypyridin-2-yl)thiophene-2-carboxylic acid
• CAS No: 1261945-21-4
• MF: C₁₀H₇NO₃S
• MW: 221.232481241226
• MDL: MFCD18312219
• CID: 2765155
• PubChem ID: 53217868
• Update Time: 2025-04-21

4-(3-Hydroxypyridin-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxythiophene-4-yl)-3-hydroxypyridine, 95%
• MFCD18312219
• 1261945-21-4
• DTXSID30682873
• 2-(2-CARBOXYTHIOPHENE-4-YL)-3-HYDROXYPYRIDINE
• 4-(3-Hydroxypyridin-2-yl)thiophene-2-carboxylic acid

• MDL： MFCD18312219
• Inchi： 1S/C10H7NO3S/c12-7-2-1-3-11-9(7)6-4-8(10(13)14)15-5-6/h1-5,12H,(H,13,14)
• InChI Key： QVRLVCAQLVMTOH-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)O)C1C(=CC=CN=1)O

Computed Properties

• Exact Mass: 221.01466426Da
• Monoisotopic Mass: 221.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.7Ų